BERYLLIUMSULPHATEDIHYDRATE

• CAS No.: 14215-00-0
• Molecular Formula: C7H13NO2
• Synonyms: BERYLLIUMSULPHATEDIHYDRATE

Description

Contextualization of Beryllium Chemistry within Advanced Inorganic Compounds

Beryllium, the lightest of the alkaline earth metals, possesses a unique chemistry that sets it apart from its congeners. ser.nl Its small ionic radius and high charge density result in a strong polarizing effect, leading to a pronounced tendency towards covalent bond formation. ser.nl This characteristic is a departure from the more ionic nature of other alkaline earth metals and shares similarities with aluminum. ser.nlnih.gov The field of advanced inorganic chemistry has seen significant progress in understanding beryllium's molecular compounds, including the exploration of low-valent beryllium species and compounds with beryllium-element multiple bonds. rsc.orgwikipedia.org These studies are crucial for a detailed comprehension of beryllium's bonding and reactivity. rsc.org

Research Imperatives and Knowledge Gaps Pertaining to BERYLLIUMSULPHATEDIHYDRATE

While beryllium sulfate (B86663) and its tetrahydrate form have been studied, there are specific knowledge gaps concerning the dihydrate (BeSO₄·2H₂O). Much of the existing literature focuses on the tetrahydrate, which is the commercially produced form. nih.govchemicalbook.com The dihydrate is typically an intermediate in the dehydration of the tetrahydrate. uctm.educhemicalbook.comchemlin.org A thorough characterization of the dihydrate's crystal structure, thermal stability, and spectroscopic properties is essential for a complete understanding of the beryllium sulfate-water system. uctm.edu Further research is needed to elucidate the precise conditions for its formation and to explore its potential applications, which may differ from those of the more common tetrahydrate.

Scope and Objectives of Advanced Scholarly Inquiry into this compound

The primary objective of advanced scholarly inquiry into beryllium sulfate dihydrate is to systematically investigate its physicochemical properties. This includes detailed crystallographic analysis to determine its precise molecular structure and the nature of the hydrogen bonding within the lattice. Spectroscopic studies, such as infrared and Raman spectroscopy, are necessary to understand the vibrational modes of the sulfate and water components. uctm.edu Thermal analysis techniques, like thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC), can provide data on its dehydration process and thermal stability. uctm.edu A comprehensive study of these aspects will contribute to a more complete picture of beryllium's coordination chemistry and the behavior of its hydrated salts.

Synthesis and Characterization of Berylliumsulphatedihydrate

Beryllium sulfate (B86663) dihydrate (BeSO₄·2H₂O) is typically prepared through the controlled dehydration of beryllium sulfate tetrahydrate (BeSO₄·4H₂O). uctm.educhemlin.org The tetrahydrate, which is commercially available, can be obtained by reacting beryllium hydroxide (B78521) with sulfuric acid and subsequent crystallization. nih.gov The dihydrate is formed as an intermediate when the tetrahydrate is heated, with studies indicating its formation at specific temperature ranges before further dehydration to the monohydrate and eventually the anhydrous salt. chemicalbook.comchemlin.org One method describes obtaining the dihydrate by dehydration over phosphorus pentoxide for an extended period. uctm.edu

The characterization of beryllium sulfate dihydrate involves a combination of analytical techniques. X-ray diffraction is crucial for determining its crystal structure. researcher.life Thermal analysis methods such as TGA and DSC are used to study its dehydration behavior and establish the temperature intervals of its stability. uctm.edu Infrared spectroscopy provides insights into the bonding environment of the water molecules and sulfate ions within the crystal lattice. uctm.edu

Chemical Properties of Berylliumsulphatedihydrate

The chemical properties of beryllium sulfate (B86663) dihydrate are largely dictated by the beryllium ion and the presence of water of hydration. Beryllium sulfate, in its various hydrated forms, is known to be soluble in water. chemicalbook.com Aqueous solutions of beryllium salts are acidic due to the hydrolysis of the hydrated beryllium ion, [Be(H₂O)₄]²⁺. wikipedia.org The dihydrate is expected to react with strong bases to form beryllium hydroxide (B78521). Upon heating, it undergoes dehydration, losing its two water molecules to form the monohydrate and subsequently the anhydrous beryllium sulfate. chemicalbook.comchemlin.org Further heating to higher temperatures (around 550-600°C) leads to decomposition into beryllium oxide and sulfur trioxide. chemicalbook.comnih.gov

Interactive Data Table: Properties of Beryllium Sulfate Hydrates

Property	Beryllium Sulfate Dihydrate (BeSO₄·2H₂O)	Beryllium Sulfate Tetrahydrate (BeSO₄·4H₂O)
Molar Mass	141.11 g/mol	177.14 g/mol smolecule.com
Appearance	Colorless crystals	Colorless crystals chemicalbook.com
Decomposition Temperature	Decomposes upon heating nih.gov	Dehydrates starting around 110-111.5°C chemicalbook.comchemlin.org
Solubility in Water	Soluble	30.5 g/100 ml at 30°C chemicalbook.com
Crystal System	-	Tetragonal chemicalbook.com

Research Findings on Berylliumsulphatedihydrate

Detailed research specifically on beryllium sulfate (B86663) dihydrate is less common than on its tetrahydrate counterpart. However, studies on the thermal decomposition of the tetrahydrate provide significant information about the dihydrate as a stable intermediate. uctm.edu Differential scanning calorimetry has shown a distinct stability interval for BeSO₄·2H₂O between 135-166°C during the dehydration of the tetrahydrate. uctm.edu

Studies on related double salts, such as beryllium potassium sulfate dihydrate (BeK₂(SO₄)₂·2H₂O) and ammonium (B1175870) beryllium sulfate dihydrate ((NH₄)₂Be(SO₄)₂·2H₂O), offer insights into the structural role of the dihydrated beryllium sulfate core. researcher.lifeontosight.ai These compounds have been investigated for their interesting crystalline properties. ontosight.ai

Applications of Berylliumsulphatedihydrate

While specific applications for the dihydrate form are not extensively documented, beryllium sulfate (B86663), in general, serves as an important intermediate. It is primarily used in the production of high-purity beryllium oxide powder for ceramics. chemicalbook.comnih.gov Beryllium compounds, due to their unique properties, find use in the development of lightweight, high-strength materials. ontosight.ai Beryllium sulfate itself is also used as a laboratory chemical for various research purposes. nih.gov

Conclusion

Beryllium sulfate (B86663) dihydrate represents a significant, albeit less studied, member of the beryllium sulfate hydrate (B1144303) series. A comprehensive understanding of its properties is crucial for completing the picture of beryllium's inorganic chemistry. Further research focusing on its synthesis, detailed characterization, and potential applications will undoubtedly contribute valuable knowledge to the field of advanced inorganic materials.

Synthetic Methodologies and Controlled Crystallization of BERYLLIUM SULFATE DIHYDRATE

Beryllium sulfate dihydrate (BeSO₄·2H₂O) is a key hydrated form of beryllium sulfate, often derived from the more common tetrahydrate. Its synthesis and the control of its crystalline properties are crucial for various applications, including the production of high-purity beryllium oxide (BeO) for ceramics and in nuclear reactors. This article explores the primary synthetic routes to beryllium sulfate dihydrate, focusing on aqueous and solid-state methods, as well as techniques for controlling its physical characteristics.

Advanced Analytical Method Development for Detection and Quantification of Beryllium Sulphate Species

Inductively Coupled Plasma (ICP) Techniques for Trace Beryllium Analysis

Inductively Coupled Plasma (ICP) techniques are powerful tools for elemental analysis, offering high sensitivity and throughput. Both ICP-Atomic Emission Spectrometry (ICP-AES) and ICP-Mass Spectrometry (ICP-MS) are widely used for the determination of beryllium in various matrices. These methods involve introducing a sample into a high-temperature plasma, which excites or ionizes the atoms, allowing for their detection.

Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES), also known as Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES), is a robust and widely used technique for the determination of beryllium. acs.orguni-bremen.de In this method, a liquid sample containing beryllium sulphate is nebulized into an argon plasma, which typically reaches temperatures of 6,000 to 10,000 K. semanticscholar.org At these temperatures, beryllium atoms are excited and subsequently emit light at characteristic wavelengths as they return to their ground state. The intensity of this emitted light is directly proportional to the concentration of beryllium in the sample.

Method optimization is critical for achieving accurate and sensitive detection of beryllium. Key parameters that are typically optimized include the choice of emission line, plasma operating conditions, and sample introduction techniques. For beryllium, common emission lines used for analysis are 313.042 nm, 313.107 nm, and 234.861 nm. thermofisher.com The selection of the optimal line depends on the sample matrix and potential spectral interferences from other elements. iaea.org For instance, the 234.861 nm line is often preferred in complex matrices due to fewer spectral interferences. iaea.org

To enhance sensitivity, sample introduction methods can be optimized. One approach is the use of on-line liquid-liquid extraction to preconcentrate beryllium before its introduction into the plasma. This can significantly improve detection limits. Research has shown that by complexing beryllium and extracting it into an organic solvent, a substantial enhancement in the signal can be achieved.

Table 1: Typical ICP-AES Operating Parameters for Beryllium Analysis

Parameter	Typical Setting
RF Power	1100 - 1500 W
Plasma Gas Flow Rate	10 - 15 L/min
Auxiliary Gas Flow Rate	0.5 - 1.5 L/min
Nebulizer Gas Flow Rate	0.5 - 1.0 L/min
Sample Uptake Rate	1 - 2 mL/min
Viewing Height	5 - 15 mm above the load coil
Integration Time	1 - 5 s
Wavelengths	313.042 nm, 313.107 nm, 234.861 nm

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is renowned for its exceptional sensitivity and is the preferred method for the ultra-trace quantification of beryllium. semanticscholar.org This technique couples a high-temperature ICP source with a mass spectrometer. The plasma atomizes and ionizes the beryllium atoms from the sample. These ions are then guided into the mass spectrometer, where they are separated based on their mass-to-charge ratio. For beryllium, the singly charged ion, ⁹Be⁺, is monitored.

ICP-MS offers detection limits that are several orders of magnitude lower than those of ICP-AES, often in the parts-per-trillion (ppt) or even parts-per-quadrillion (ppq) range. semanticscholar.org This makes it particularly suitable for environmental monitoring where beryllium concentrations can be extremely low.

Despite its high sensitivity, ICP-MS analysis of beryllium can be challenging. As a light element, beryllium is susceptible to space-charge effects in the ion beam, where the presence of a high concentration of heavier matrix elements can suppress the beryllium signal. semanticscholar.org Therefore, sample preparation and matrix-matching of standards are crucial for accurate quantification. acs.org An internal standard, such as ⁶Li, is often used to correct for these matrix effects and instrumental drift. thermofisher.com

Table 2: ICP-MS Detection Limits for Beryllium in Various Matrices

Matrix	Detection Limit (ng/L)	Reference
Drinking Water	1	semanticscholar.org
Seawater	0.01	semanticscholar.org
Urine	0.3	nih.gov
Air Filters	0.15 (ng/g)	semanticscholar.org
Coal Fly Ash	1.5 (ng/g)	semanticscholar.org

Atomic Absorption and Atomic Fluorescence Spectrometry for Beryllium Detection in Environmental Samples

Atomic Absorption Spectrometry (AAS) and Atomic Fluorescence Spectrometry (AFS) are well-established techniques for the determination of metals in various samples. These methods are based on the absorption or emission of light by free atoms in the gaseous state.

Atomic Absorption Spectrometry (AAS) is a widely used technique for the determination of beryllium in environmental samples. shimadzu.com In AAS, a light source, typically a hollow cathode lamp containing beryllium, emits light at a wavelength specific to beryllium. The sample is atomized in a flame (Flame AAS) or a graphite (B72142) furnace (Graphite Furnace AAS or Electrothermal AAS). The ground-state beryllium atoms in the atomized sample absorb the light, and the amount of absorption is proportional to the concentration of beryllium.

Flame AAS is suitable for higher concentrations of beryllium, while GFAAS offers significantly lower detection limits, making it ideal for trace analysis in environmental samples. semanticscholar.org The optimization of GFAAS involves careful control of the temperature program for drying, ashing, and atomization to ensure efficient atomization of beryllium while minimizing matrix interferences. Chemical modifiers, such as magnesium nitrate (B79036), are often used to stabilize the beryllium during the ashing step and enhance its atomization. semanticscholar.org

Atomic Fluorescence Spectrometry (AFS) is another sensitive technique for beryllium detection, though it is less commonly used than AAS. In AFS, a light source excites the beryllium atoms in the atomizer. The excited atoms then de-excite by emitting fluorescence radiation at a characteristic wavelength, which is detected. The intensity of the fluorescence is proportional to the beryllium concentration. AFS can offer very low detection limits and a wide linear dynamic range.

Table 3: Comparison of Atomic Spectrometry Techniques for Beryllium Detection

Technique	Principle	Typical Detection Limit	Advantages	Disadvantages
Flame AAS	Absorption of light by ground-state atoms in a flame.	µg/L range	Simple, rapid, and relatively low cost.	Lower sensitivity compared to GFAAS.
GFAAS/ETAAS	Absorption of light by ground-state atoms in a heated graphite tube.	ng/L range	High sensitivity, small sample volume required.	Slower analysis time, more susceptible to matrix interferences.
AFS	Emission of fluorescent light by excited atoms.	ng/L range	High sensitivity, large linear dynamic range.	Less common, potential for scattering interference.

Chromatographic Methods for Speciation Analysis of Beryllium Compounds

Chromatographic techniques are essential for the speciation analysis of beryllium, which involves the separation and quantification of different chemical forms of the element. This is particularly important for understanding the environmental fate and toxicity of beryllium compounds like Beryllium Sulphate Dihydrate.

Ion Chromatography (IC) is a powerful technique for the separation and determination of ionic species. It utilizes ion-exchange resins to separate ions based on their affinity for the resin. For the analysis of Beryllium Sulphate Dihydrate, IC can be employed to separate and quantify both the beryllium cation (Be²⁺) and the sulphate anion (SO₄²⁻).

The simultaneous determination of cations and anions in a single chromatographic run presents a significant challenge due to the need for different types of stationary phases (anion and cation exchangers) and detection methods. However, several approaches have been developed to achieve this. One common method involves using a dual-channel IC system, where the sample is split and directed to two separate columns, one for anion analysis and one for cation analysis, with their respective detectors. Another approach is to connect an anion-exchange column and a cation-exchange column in tandem. shimadzu.com The order of the columns and the composition of the eluent are critical for achieving a successful separation of both types of ions. shimadzu.com

For the specific analysis of beryllium, a cation-exchange column is used with an acidic eluent to separate Be²⁺ from other cations. Detection is often achieved after a post-column reaction with a colorimetric reagent, such as Chrome Azurol S, which forms a colored complex with beryllium that can be detected by a UV-Vis detector. For sulphate analysis, an anion-exchange column is used with a carbonate-bicarbonate eluent, and detection is typically performed using a conductivity detector after chemical suppression of the eluent's conductivity.

The coupling of Liquid Chromatography (LC) with Inductively Coupled Plasma-Mass Spectrometry (LC-ICP-MS) provides a highly sensitive and specific tool for the speciation of beryllium compounds. In this hyphenated technique, an LC system separates the different beryllium species present in a sample. The eluent from the LC column is then directly introduced into the ICP-MS, which serves as an element-specific detector for beryllium.

This technique allows for the identification and quantification of various beryllium species, such as free beryllium ions, and beryllium complexed with organic or inorganic ligands. The choice of the LC column and mobile phase is critical for the successful separation of the target beryllium species. For instance, ion-exchange chromatography can be used to separate beryllium species based on their charge.

The high sensitivity of ICP-MS enables the detection of very low concentrations of different beryllium species, which is essential for studying their behavior in environmental and biological systems. By providing information on the chemical form of beryllium, LC-ICP-MS offers a more comprehensive understanding of its potential toxicity and bioavailability compared to methods that only measure the total beryllium concentration.

Development of Electrochemical Sensors for Beryllium Sulphate Detection

The quest for rapid, selective, and sensitive detection of beryllium has spurred the development of various electrochemical sensors. These devices translate the chemical interaction between beryllium ions and a recognition element into a measurable electrical signal. Research has explored several transduction principles, including electrochemiluminescence, potentiometry, and voltammetry, to achieve low detection limits and high selectivity for beryllium.

One notable advancement is the creation of a molecularly imprinted electrochemiluminescence (ECL) sensor. This sensor was designed for the highly sensitive and selective determination of ultratrace Be(II). The technique involves creating a molecularly imprinted polymer (MIP) using the complex of Be(II) with 4-(2-pyridylazo)-resorcinol (PAR) as a template molecule. After the template is removed, the polymer contains cavities that are specifically shaped to recognize and rebind the Be(II)-PAR complex. The ECL signal intensity is proportional to the concentration of the complex, allowing for the indirect measurement of beryllium. This method has demonstrated a linear relationship with Be(II) concentrations in the range of 7x10⁻¹¹ to 8.0x10⁻⁹ mol L⁻¹, with a very low detection limit of 2.35x10⁻¹¹ mol L⁻¹. cdc.gov

Potentiometric sensors have also been developed for beryllium detection. One such sensor is a poly(vinyl chloride) (PVC) membrane electrode that incorporates naphto-9-crown-3 as a selective ionophore. The sensor's response is based on the potential difference that arises from the selective binding of beryllium ions to the crown ether within the membrane. An optimized membrane composition, consisting of 9% naphtho-9-crown-3, 58% o-nitrophenyloctyl ether (o-NPOE) as a plasticizer, 3% potassium tetrakis(4-chlorophenyl)borate as an anionic excluder, and 30% PVC, exhibited a Nernstian response to beryllium ions. This sensor displayed a linear response over a wide concentration range of 1.0 x 10⁻¹ to 8.0 x 10⁻⁶ M, with a slope of 29.5 mV per decade. It features a rapid response time of less than 15 seconds and can operate within a pH range of 3.5 to 9.0. The sensor has also shown high selectivity for beryllium over other alkali, alkaline earth, transition, and heavy metal ions.

Voltammetric techniques, such as adsorptive stripping voltammetry, have been investigated for the trace measurement of beryllium. These methods often involve the formation of a complex between beryllium and a specific ligand, which is then adsorbed onto the surface of a working electrode. The subsequent stripping step involves applying a potential ramp to reduce or oxidize the accumulated complex, generating a current peak whose height is proportional to the beryllium concentration.

Below is a data table summarizing the performance of selected electrochemical sensors for beryllium detection.

Sensor Type	Recognition Element/Method	Linear Range	Limit of Detection (LOD)	Key Features
Electrochemiluminescence (ECL)	Molecularly Imprinted Polymer (MIP) with Be(II)-PAR complex	7x10⁻¹¹ to 8.0x10⁻⁹ mol L⁻¹	2.35x10⁻¹¹ mol L⁻¹	High sensitivity and selectivity for ultratrace beryllium detection in water samples. cdc.gov
Potentiometric	PVC membrane with naphto-9-crown-3	1.0 x 10⁻¹ to 8.0 x 10⁻⁶ M	Not explicitly stated, but operates in the micromolar range.	Wide linear range, fast response time (<15s), and good selectivity.

Field-Deployable and Portable Analytical Instruments for Beryllium Sulphate Detection

The need for on-site and immediate analysis of beryllium, particularly in occupational and environmental settings, has driven the development of field-deployable and portable analytical instruments. These instruments provide rapid screening and quantification of beryllium on various surfaces and in air samples, facilitating timely decision-making for exposure control. Key technologies in this area include portable fluorescence spectroscopy and handheld Laser-Induced Breakdown Spectroscopy (LIBS).

A widely recognized field-portable method for beryllium detection is based on fluorescence spectroscopy. This technique has been standardized and evaluated in interlaboratory studies. asme.org The method involves extracting beryllium from a sample, such as a wipe or air filter, using a dissolution solution, typically ammonium (B1175870) bifluoride. cdc.govresearchgate.net The beryllium in the extract then forms a fluorescent complex with a specific reagent, 10-Hydroxybenzo[h]quinoline-7-sulfonate (HBQS). cdc.gov The fluorescence intensity of this complex is measured using a portable fluorometer, with an excitation wavelength around 380 nm and emission detection at approximately 475 nm. asme.orgcdc.gov This method is known for its high sensitivity, with a detection limit estimated to be less than 0.02 µg of beryllium per sample. researchgate.net It has a broad dynamic range and shows minimal interference from other metals. researchgate.net

Handheld Laser-Induced Breakdown Spectroscopy (LIBS) has emerged as a powerful tool for the in-situ analysis of beryllium in various matrices, including alloys and soils. LIBS analyzers use a focused laser pulse to create a microscopic plasma on the sample surface. The light emitted from this plasma is then analyzed by a spectrometer to identify the elemental composition of the sample. This technique is advantageous as it requires minimal to no sample preparation and provides results within seconds. Commercially available handheld LIBS instruments have demonstrated the capability to detect beryllium at low parts-per-million (ppm) levels. For instance, in alloys, a limit of detection (LOD) of 5 ppm has been reported. In looser matrices like soil, the LOD is slightly higher, around 20 ppm, but can be improved by pressing the soil into a pellet.

In contrast, handheld X-ray Fluorescence (XRF) analyzers, while versatile for many elements, face significant limitations in detecting light elements like beryllium. The fluorescent X-rays emitted by beryllium are of very low energy and are easily absorbed by the air and the detector window, making direct and reliable quantification with most portable XRF instruments challenging.

The following table provides a comparative overview of field-deployable instruments for beryllium detection.

Instrument/Technology	Principle of Operation	Sample Types	Limit of Detection (LOD)	Key Advantages	Limitations
Portable Fluorometer	Fluorescence of Be-HBQS complex	Wipes, Air filters	< 0.02 µ g/sample researchgate.net	High sensitivity, standardized method (NIOSH, ASTM). asme.org	Requires sample preparation (dissolution and reagent addition). asme.org
Handheld LIBS	Laser-Induced Breakdown Spectroscopy	Alloys, Soils, Dust	5 ppm in alloys, ~20 ppm in loose soil.	Rapid, in-situ analysis, minimal sample preparation.	LOD can be matrix-dependent.

Applications of Berylliumsulphatedihydrate in Advanced Materials Science and Engineering Non Biological/clinical Focus

Role as a Precursor in the Synthesis of Advanced Beryllium-Containing Ceramics and Glassy Materials

Beryllium sulphate dihydrate is primarily utilized as a precursor for the production of high-purity beryllium oxide (BeO) powder, a key component in advanced ceramics. nih.gov The typical manufacturing process involves the thermal decomposition of beryllium sulphate hydrates. Beryllium sulphate tetrahydrate is heated to approximately 92°C to yield the dihydrate, which is then further heated in air to 400°C to form the anhydrous salt. nih.gov Subsequent calcination at higher temperatures (ranging from 900°C to over 1400°C) decomposes the anhydrous salt to produce beryllium oxide powder.

The properties of the resulting BeO powder, crucial for ceramic applications, are highly dependent on the synthesis conditions. Research has shown that methods like the polyacrylamide gel route, which starts with a beryllium sulphate solution, can produce BeO nanoparticles at significantly lower calcination temperatures compared to traditional methods. core.ac.ukresearchgate.net For instance, the calcination temperature for beryllium sulphate within a polyacrylamide xerogel can be as low as 690°C, compared to over 840°C for the salt alone. core.ac.uk This lower temperature synthesis can yield nanoparticles with average sizes ranging from 15 to 25 nm. core.ac.ukresearchgate.net

Advanced BeO ceramics are valued for their unique combination of high thermal conductivity, high melting point, excellent electrical insulation, and chemical stability. core.ac.ukazom.com These properties make them indispensable in applications such as electronic heat sinks, microelectronic substrates, microwave devices, and nuclear reactors. azom.comnih.gov While beryllium sulphate's direct role in glassy materials is less documented, its function as a precursor to BeO, which can be used as an additive in specialty glasses, is a notable indirect application. nih.gov

Table 1: Synthesis of Beryllium Oxide (BeO) Nanoparticles from Beryllium Sulphate Precursor

Synthesis Method	Precursor	Calcination Temperature (°C)	Resulting Average Particle/Crystalline Size	Source
Traditional Calcination	Beryllium Sulphate Tetrahydrate	> 840	Micron-sized powder	core.ac.uk
Polyacrylamide Gel Route	Beryllium Sulphate Tetrahydrate	690	Not specified, decomposition temp	core.ac.uk
Polyacrylamide Gel Route	Beryllium Sulphate Tetrahydrate	700	16.5 nm	core.ac.uk
Polyacrylamide Gel Route	Beryllium Sulphate Tetrahydrate	800	21 nm (15-25 nm range)	core.ac.ukresearchgate.net

Integration of BERYLLIUM SULPHATE DIHYDRATE in Functional Coatings and Thin Films

Beryllium sulphate serves as a potential precursor for creating beryllium-containing functional coatings and thin films, such as beryllium sulphide (BeS). americanelements.com Techniques like chemical bath deposition have been used to prepare BeS thin films on glass substrates. researchgate.net While the specific beryllium salt used as the precursor in all studies is not always detailed, beryllium sulphate's solubility makes it a viable candidate for such solution-based deposition methods. americanelements.com These BeS thin films have been shown to possess energy band gaps ranging from 2.30 to 4.40 eV, indicating potential applications in optoelectronic devices. researchgate.net

Furthermore, beryllium-containing compounds are used for specialized coatings in various high-tech fields. samaterials.com Beryllium oxide thin films, which can be derived from beryllium sulphate precursors, are being explored for semiconductor heterostructures. researchgate.net The use of beryllium nanoparticles, for which beryllium sulphate can be a starting material, is also noted in the context of coatings. azonano.com

Utilization in Catalysis: Catalyst Support or Active Component for Specific Chemical Transformations

Beryllium compounds derived from beryllium sulphate are recognized for their role in catalysis, acting as either catalysts or promoters for specific organic reactions. nih.govalfachemic.com Beryllium oxide, produced by the calcination of beryllium sulphate, is particularly noted for its catalytic activity.

A specific application is in the production of styrene (B11656) via the catalytic dehydrogenation of ethylbenzene. plu.mx Research has demonstrated that beryllium acts as both a textural and structural promoter when doped into hematite (B75146) (iron oxide) catalysts. plu.mx Notably, catalysts prepared using beryllium sulphate as the beryllium source exhibited higher surface areas compared to those prepared from beryllium nitrate (B79036). plu.mx This increased surface area is a desirable characteristic for catalysts as it can lead to a longer operational life. plu.mx While beryllium-doped solids showed higher catalytic activity than pure hematite, the choice of the precursor anion (sulphate vs. nitrate) did not significantly influence the immediate catalytic activity. plu.mx

Table 2: Effect of Beryllium Precursor on Hematite Catalyst for Styrene Production

Beryllium Precursor	Key Property Influence	Performance Outcome	Source
Beryllium Sulphate	Increased surface area	More promising for longer catalyst life	plu.mx
Beryllium Nitrate	Lower surface area compared to sulphate precursor	Higher activity than pure hematite	plu.mx

Applications in Advanced Energy Storage Materials and Electrochemical Devices (e.g., solid electrolytes, battery components)

The application of beryllium sulphate dihydrate in modern advanced energy storage materials is not extensively documented in recent literature. Historical research from the 1970s describes a high-capacity "beryllium battery" that could utilize a sulphate composition as the cathodic active material in conjunction with a beryllium metal anode and an organic electrolyte. google.com However, this appears to be a niche or outdated application. Current research on advanced energy storage, such as solid-state lithium batteries, focuses on other classes of materials for electrolytes and electrodes, with no significant mention of beryllium compounds. lbl.govacs.org Therefore, the role of beryllium sulphate dihydrate in contemporary electrochemical devices like solid electrolytes or battery components seems to be limited.

Potential in Specialty Optical Materials and Scintillators

Beryllium sulphate is an indirect but essential precursor for specialty optical materials, primarily through its conversion to high-purity beryllium oxide. BeO is used as an additive in the production of certain optical glasses and lenses, particularly for applications in the infrared spectrum. nih.gov Beryllium oxide's properties, such as its high melting point and stability, contribute to the performance of these specialized optical components. wikipedia.org

Although some modern research focuses on developing beryllium-free nonlinear optical materials to avoid toxicity concerns, the fundamental properties of beryllium-containing compounds remain of interest. nih.govresearchgate.netdrexel.edu In the field of scintillators, beryllium metal itself is used in novel neutron detectors. One such design employs flat beryllium plates sandwiched with plastic scintillator sheets to detect neutrons through the ⁹Be(n,α)⁶He reaction. nih.gov The production of the high-purity beryllium metal required for such applications often involves beryllium sulphate as an intermediate in the extraction and purification process.

Nanomaterial Synthesis and Applications Incorporating Beryllium Sulphate Dihydrate

Beryllium sulphate is a key starting material for the bottom-up synthesis of beryllium oxide (BeO) nanomaterials, including nanoparticles and nanofibers. nih.gov These synthesis methods offer advantages over traditional high-temperature calcination by providing better control over particle size and morphology at lower processing temperatures. pen2print.org

One prominent method is the polyacrylamide gel route, where an aqueous solution of beryllium sulphate tetrahydrate is polymerized into a gel. core.ac.ukchalcogen.ro Subsequent calcination of this gel at temperatures between 700°C and 800°C yields BeO nanoparticles with crystallite sizes under 70 nm. core.ac.ukchalcogen.ro This technique is noted for being simple, fast, and inexpensive. core.ac.uk

Another advanced technique is electrospinning, used to fabricate BeO nanofibers. researchgate.net In this process, a solution containing polyvinyl alcohol (PVA) and beryllium sulphate is electrospun to create precursor nanofibers. researchgate.netrsc.org These precursor fibers are then calcined at temperatures of 1000°C or higher to produce pure, mesoporous BeO nanofibers. researchgate.net The resulting nanofibers can be incorporated into polymer matrices, such as polyurethane, to create composite sheets with high thermal conductivity (up to 14.4 W m⁻¹ K⁻¹) while maintaining excellent electrical insulation, making them suitable for heat dissipation in electronic equipment. rsc.org

Table 3: Synthesis of Beryllium Oxide (BeO) Nanomaterials from Beryllium Sulphate

Synthesis Method	Precursor Solution Components	Calcination Temperature (°C)	Resulting Nanomaterial	Key Finding	Source
Polyacrylamide Gel Route	Beryllium Sulphate Tetrahydrate, Acrylamide, N,N'-methylene bis acrylamide	700 - 800	Nanoparticles (ellipsoid-like)	Lower calcination temp. (vs. traditional); crystallite size < 70 nm	core.ac.ukpen2print.orgchalcogen.ro
Electrospinning	Beryllium Sulphate, Polyvinyl alcohol (PVA), Polyethyleneimine (PEI)	≥ 1000	Nanofibers (mesoporous)	Produces pure BeO nanofibers for thermal management composites	researchgate.netrsc.org

Interactions of Berylliumsulphatedihydrate with Other Chemical Systems and Reactivity Studies

Hydrolysis and Complexation Reactions of BERYLLIUMSULPHATEDIHYDRATE in Solution

When Beryllium Sulfate (B86663) Dihydrate is dissolved in an aqueous solution, the beryllium ion (Be²⁺) undergoes significant hydrolysis and complexation reactions due to its uniquely small ionic radius and high charge density. researchgate.netfrontiersin.org This strong polarizing ability leads to a complex, pH-dependent solution chemistry. researchgate.netfrontiersin.org

Upon dissolution, the Be²⁺ ion is rapidly hydrolyzed, forming various polynuclear hydroxo species. researchgate.net The speciation is highly dependent on the pH of the solution. At a pH below 3.5, the tetra-aqua beryllium(II) ion, [Be(H₂O)₄]²⁺, is the predominant species. researchgate.net As the pH increases, a series of hydrolysis products are formed. researchgate.net Electrospray ionization mass spectrometry studies have identified ions corresponding to species such as [Be(OH)]⁺, [Be₂(OH)]³⁺, and the cyclic trimer [Be₃(OH)₃]³⁺. researchgate.net Due to this extensive hydrolysis, aqueous solutions of beryllium salts are acidic. Beryllium's strong tendency to hydrolyze results in the precipitation of insoluble Beryllium Hydroxide (B78521), Be(OH)₂, at a pH between 6 and 11, unless strong complexing ligands are present. researchgate.net

In a sulfate solution, the beryllium ion also participates in complexation with the sulfate anion. Raman spectroscopy studies have shown that, unlike in perchlorate, chloride, or nitrate (B79036) solutions where the [Be(H₂O)₄]²⁺ ion remains largely uncomplexed, beryllium sulfate solutions contain a thermodynamically stable inner-sphere sulfato complex. nih.govwikipedia.org This complex is believed to be predominantly a monodentate species, formulated as [Be(H₂O)₃(SO₄)]. wikipedia.org The formation of this complex is an entropically driven process, with its concentration increasing as the temperature rises. nih.gov At very high concentrations of beryllium sulfate, a small amount of a bidentate sulfato complex may also be formed. nih.gov

Key Beryllium Species in Aqueous Solution

Species	Chemical Formula	Conditions of Predominance
Tetra-aqua Beryllium(II) Ion	[Be(H₂O)₄]²⁺	pH < 3.5 researchgate.net
Polynuclear Hydroxo Species	[Beₙ(OH)ₚ]⁽²ⁿ⁻ᵖ⁾⁺	Increasing pH > 3.5 researchgate.net
Monodentate Sulfato Complex	[Be(H₂O)₃(SO₄)]	Present even at low concentrations nih.govwikipedia.org
Beryllium Hydroxide (precipitate)	Be(OH)₂	pH range 6-11 researchgate.net

Thermal Decomposition Pathways and Products of this compound

The thermal decomposition of hydrated beryllium sulfate occurs in a stepwise manner, involving distinct dehydration and desulfation stages. While Beryllium Sulfate Dihydrate (BeSO₄·2H₂O) is a specific hydrate (B1144303), its thermal behavior is best understood in the context of the more commonly crystallized tetrahydrate (BeSO₄·4H₂O). uctm.eduassignmentpoint.com

Heating the tetrahydrate initiates the dehydration process. The first stage involves the loss of two water molecules to form the dihydrate. uctm.edunih.gov Differential scanning calorimetry (DSC) measurements of the tetrahydrate show that the dihydrate, BeSO₄·2H₂O, exists as a stable intermediate in a temperature range of approximately 135-166°C. uctm.edu

Upon further heating, the dihydrate loses its remaining two water molecules to form anhydrous Beryllium Sulfate (BeSO₄). This conversion is typically completed by heating to 400°C. wikipedia.orgassignmentpoint.comnih.gov The anhydrous salt is stable over a considerable temperature range. uctm.edu

BeSO₄(s) → BeO(s) + SO₃(g)

Thermogravimetric analysis (TGA) is a key technique for studying these transitions, where the mass of the sample is monitored as a function of temperature, revealing the distinct mass losses corresponding to the removal of water and sulfur trioxide. wikipedia.org

Thermal Decomposition Stages of Hydrated Beryllium Sulfate

Starting Compound	Temperature Range	Process	Solid Product	Gaseous Product(s)
BeSO₄·4H₂O	~50°C - 166°C	Partial Dehydration	BeSO₄·2H₂O uctm.edu	2H₂O
BeSO₄·2H₂O	~166°C - 400°C	Complete Dehydration	BeSO₄ wikipedia.orgassignmentpoint.comnih.gov	2H₂O
BeSO₄	> 550-600°C	Decomposition (Desulfation)	BeO nih.gov	SO₃

Solid-State Reactivity of this compound with Other Inorganic Compounds

Beryllium Sulfate Dihydrate's reactivity with other inorganic compounds is foundational to its synthesis and conversion into other beryllium-containing materials. A primary reaction involves its formation from an acid-base neutralization. Beryllium Sulfate is prepared by reacting Beryllium Hydroxide, Be(OH)₂, with sulfuric acid (H₂SO₄). wikipedia.org

Be(OH)₂(s) + H₂SO₄(aq) → BeSO₄(aq) + 2H₂O(l)

The hydrated salt, such as the dihydrate, is then obtained through crystallization from the aqueous solution. assignmentpoint.com Similarly, Beryllium Oxide (BeO) can be reacted with sulfuric acid to produce Beryllium Sulfate. assignmentpoint.comnih.gov

In the presence of strong alkalis like Sodium Hydroxide (NaOH), beryllium salts, including the sulfate, undergo a reaction where the initially formed Beryllium Hydroxide redissolves to form a soluble tetrahydroxoberyllate complex. wikipedia.org

BeSO₄(aq) + 2NaOH(aq) → Be(OH)₂(s) + Na₂SO₄(aq) Be(OH)₂(s) + 2NaOH(aq) → Na₂Be(OH)₄

This amphoteric behavior is a key aspect of beryllium chemistry. frontiersin.org Furthermore, Beryllium Sulfate is a crucial precursor in the production of high-purity Beryllium Oxide powder, a material used in high-technology ceramics. This conversion is achieved through the carefully controlled high-temperature calcination (thermal decomposition) of the hydrated beryllium sulfate.

Solvent Effects on the Stability and Reactivity of this compound

The stability and reactivity of Beryllium Sulfate Dihydrate are profoundly influenced by the nature of the solvent. The compound exhibits high solubility in water but is practically insoluble in less polar organic solvents like alcohol. assignmentpoint.comnih.gov

The high solubility in water is a result of the favorable thermodynamics of hydration. quora.comvedantu.com Two key energetic factors are at play: the lattice energy, which is the energy required to break apart the ionic crystal lattice, and the hydration enthalpy, the energy released when the gaseous ions are hydrated by water molecules. quora.com For Beryllium Sulfate, the very high hydration enthalpy of the small, highly charged Be²⁺ ion is sufficient to overcome the compound's lattice energy, leading to its dissolution. quora.comvedantu.com

In contrast, Beryllium Sulfate is insoluble in alcohol. assignmentpoint.com Alcohols are significantly less polar than water and are less effective at solvating the Be²⁺ and SO₄²⁻ ions. The solvation energy provided by alcohol molecules is insufficient to overcome the strong electrostatic forces holding the ions together in the Beryllium Sulfate crystal lattice. This demonstrates the critical role of a highly polar, protic solvent like water in stabilizing the dissociated ions and enabling the compound's characteristic aqueous reactivity.

Solubility of Beryllium Sulfate in Different Solvents

Solvent	Solubility	Reason
Water	Highly Soluble assignmentpoint.comnih.gov	High hydration enthalpy of Be²⁺ overcomes lattice energy. quora.comvedantu.com
Alcohol	Insoluble assignmentpoint.comnih.gov	Low solvation energy is insufficient to overcome lattice energy.

Role of Water Molecules in the Crystal Structure and Chemical Behavior of this compound

The water molecules of hydration are integral to the crystal structure and chemical behavior of beryllium sulfate hydrates. Due to the large ionic potential of the small Be²⁺ ion, it exhibits strong interactions with water molecules. uctm.edu This results in a "synergetic effect," which is a significant increase in the strength of the hydrogen bonds formed by the water molecules coordinated to the beryllium ion. uctm.eduresearchgate.net

In the crystal lattice of the related and well-studied tetrahydrate, X-ray crystallography reveals a structure composed of isolated tetrahedral [Be(H₂O)₄]²⁺ cations and sulfate (SO₄²⁻) anions. wikipedia.org The small size of the Be²⁺ cation dictates a coordination number of four, resulting in this tetrahedral geometry. wikipedia.org These distinct ionic units are interconnected within the crystal framework by a network of strong hydrogen bonds between the coordinated water molecules and the oxygen atoms of the sulfate anions. researchgate.net

Although the specific crystal structure of the dihydrate (BeSO₄·2H₂O) is distinct, the fundamental principles remain. The water molecules are directly coordinated to the beryllium cation, satisfying its strong Lewis acidity and stabilizing the structure. These coordinated water molecules act as hydrogen bond donors, linking to the sulfate anions and creating a stable, three-dimensional solid-state structure. The energy associated with these strong Be-OH₂ interactions and the resulting hydrogen bond network must be overcome during the dehydration process, explaining the relatively high temperatures required to form the anhydrous salt. uctm.edu

Future Research Trajectories and Interdisciplinary Challenges for Berylliumsulphatedihydrate

Exploration of Novel Synthetic Routes and Nanostructured Forms of BERYLLIUMSULPHATEDIHYDRATE

The conventional synthesis of beryllium sulfate (B86663) dihydrate involves the controlled heating of beryllium sulfate tetrahydrate. nih.gov Specifically, the dihydrate is obtained by heating the tetrahydrate form to 92°C. nih.gov The tetrahydrate itself is typically produced by reacting beryllium hydroxide (B78521) with sulfuric acid, followed by fractional crystallization. nih.govwikipedia.org While effective, this method offers limited control over particle size, morphology, and surface area, which are critical parameters for advanced material applications.

Future research will likely focus on developing novel, non-conventional synthetic routes that provide precision at the nanoscale. The exploration of nanostructured forms of beryllium sulfate dihydrate represents a significant frontier. Although research into nanostructured beryllium compounds is still emerging, techniques from the broader field of materials chemistry—such as sol-gel synthesis, hydrothermal/solvothermal methods, and template-assisted synthesis—could be adapted to produce nanoparticles, nanowires, or thin films of beryllium sulfate dihydrate. These nanostructured forms would be expected to exhibit unique chemical and physical properties compared to their bulk counterparts, potentially opening doors to new catalytic, electronic, or structural applications. A key challenge will be managing the high reactivity and toxicity of beryllium precursors in these more complex synthetic environments.

Deeper Insights into Environmental Fate and Transport Mechanisms through Advanced Modeling

Understanding the environmental behavior of beryllium compounds is critical due to their toxicity. fishersci.comnih.gov Beryllium sulfate is toxic to aquatic organisms and may cause long-term adverse effects in aquatic environments. fishersci.com The environmental fate and transport of a substance describe its movement and transformation in the air, water, and soil. cdc.gov For beryllium, a significant portion can accumulate in the skeleton, while some may precipitate in the gut as phosphate (B84403) and be excreted. nih.gov

Advanced computational modeling offers a powerful tool for gaining deeper insights into these processes for beryllium sulfate dihydrate. While specific models for the dihydrate are not widely documented, existing frameworks can be adapted. For instance, chemistry-climate models have been used to simulate the atmospheric transport and deposition of the isotope Beryllium-10. gfz-potsdam.de Such models incorporate atmospheric dynamics, precipitation, and various deposition mechanisms (wet, dry, and sedimentation) to predict global distribution patterns. gfz-potsdam.de Similarly, geochemical analysis and transport modeling have been applied to understand the disposal of beryllium waste in geological repositories. inl.gov

Future research could leverage tools like Computational Fluid Dynamics (CFD) to model the dispersion of beryllium-containing particles in specific environments, such as industrial settings or aquatic systems. purdue.edu Integrating these models with site-specific environmental data, such as climate patterns and soil composition, will be crucial for accurately predicting the migration and potential exposure pathways of beryllium sulfate dihydrate. cdc.gov The primary challenge lies in developing models with high fidelity that can account for the complex chemical transformations beryllium sulfate undergoes in different environmental media.

Development of Next-Generation Ultra-Trace Analytical Techniques for this compound

The need to monitor beryllium at extremely low concentrations, due to its classification as a carcinogen, drives the continuous development of ultra-trace analytical techniques. mdpi.com Current state-of-the-art methods for detecting beryllium include Inductively Coupled Plasma Mass Spectrometry (ICP-MS), which is the most sensitive technique available for ultra-trace analysis. mdpi.comnih.gov Other established methods include Electrothermal Atomic Absorption Spectrometry (ETAAS) and Flame Atomic Absorption Spectrometry (FAAS), with ETAAS offering enhanced sensitivity for low-level quantification. mdpi.com

To further improve detection limits, these spectrometric techniques are often combined with effective separation and preconcentration procedures. mdpi.com Methods like dispersive liquid-liquid microextraction (DLLME) can achieve detection limits as low as 0.01 ng/L in seawater when coupled with ETAAS. mdpi.com Molecular fluorescence is another highly sensitive method, where reagents like hydroxybenzoquinoline sulfonate (HBQS) are used for detection, offering performance comparable to ICP-MS. nih.govresearchgate.net

The next generation of analytical techniques will likely focus on several key areas:

Enhanced Sensitivity: Pushing detection limits into the sub-parts-per-trillion range to meet potentially stricter future exposure limits.

Portability and Field Deployment: Developing low-cost, portable instruments for real-time, on-site monitoring, moving beyond the confines of the laboratory. nih.gov

Speciation Analysis: Creating methods that can distinguish between different forms of beryllium (e.g., ionic, oxide, sulfate) in a sample, which is crucial for toxicological and environmental fate studies.

High-Throughput Screening: Increasing the speed of analysis to handle large numbers of samples efficiently. nih.gov

Achieving these goals may involve the integration of novel nanomaterials for sample preconcentration or the use of advanced spectroscopic techniques like Laser-Induced Breakdown Spectroscopy (LIBS). mdpi.com

Unexplored Applications in Emerging Technologies and Advanced Materials

Currently, the primary industrial use of beryllium sulfate is as a chemical intermediate for the production of high-purity beryllium oxide (BeO) powder, which is used in ceramics. nih.gov Beryllium metal and its alloys are valued in specialized fields like aerospace and nuclear applications for their unique combination of low density, high stiffness, and excellent thermal properties. researchgate.net However, beryllium sulfate dihydrate itself has not been widely explored for direct application in advanced materials.

Future research could investigate its potential in several emerging areas:

Precursor for Advanced Ceramics: Beyond conventional BeO, beryllium sulfate dihydrate could serve as a precursor for synthesizing complex beryllium-containing ceramics or composite materials with tailored thermal and mechanical properties.

Dopant in Functional Materials: The small ionic radius of the Be²⁺ ion could make it a candidate as a dopant in phosphors, catalysts, or solid-state electrolytes, where it could modify the electronic or ionic conductivity of the host material.

Component in Specialty Glasses: Beryllium is used in the production of some optical glasses. Research could explore the direct incorporation of beryllium sulfate dihydrate into novel glass formulations to modify properties like refractive index or durability.

Neutron Sources: A historical application involved mixing beryllium sulfate with a radium salt to create a neutron source, which was instrumental in the discovery of nuclear fission. While radium is no longer used, modern iterations could explore pairing beryllium compounds with other alpha-emitters for compact neutron sources used in research or industrial analysis.

The main challenge in exploring these applications is overcoming the significant health and safety concerns associated with handling beryllium compounds, requiring specialized facilities and protocols.

Integration of Machine Learning and Artificial Intelligence in this compound Research

The integration of Machine Learning (ML) and Artificial Intelligence (AI) is revolutionizing materials science and chemistry, and this trend is highly applicable to research on beryllium sulfate dihydrate. youtube.com AI and ML can accelerate discovery and deepen understanding by analyzing vast datasets and simulating complex phenomena far more efficiently than traditional methods. eurekalert.orgberkeley.edu

Potential applications in beryllium sulfate dihydrate research include:

Accelerated Materials Discovery: ML models, specifically Neural Network Interatomic Potentials (NNIPs), can predict the properties of materials with high speed and accuracy. berkeley.edu These models could be trained on existing data for beryllium compounds to predict the structural and electronic properties of novel, hypothetical forms of beryllium sulfate dihydrate or its nanostructures.

Simulation of Atomic-Scale Behavior: Researchers have developed ML-based simulation methods, such as the Materials Learning Algorithms (MALA) software, to model the electronic structure of thousands of beryllium atoms—a task not feasible with conventional calculations. eurekalert.org This approach could be used to simulate the interactions of beryllium sulfate dihydrate with other molecules or at material interfaces.

Predictive Toxicology and Environmental Modeling: AI algorithms could be trained to predict the environmental transport or biological interactions of beryllium compounds based on their chemical structures and properties, helping to forecast environmental impact and guide the development of safer materials.

Automated Analysis of Experimental Data: In analytical chemistry, ML can be used for real-time analysis of complex data from spectrometers or microscopes, improving the accuracy and speed of ultra-trace detection. nih.gov

The primary challenge is the need for large, high-quality datasets to train these models effectively. Generating sufficient experimental and computational data for a specialized compound like beryllium sulfate dihydrate will be a crucial first step for the successful application of AI and ML.

Q & A

Q. How can computational chemistry enhance experimental studies of beryllium sulfate dihydrate?

• Molecular dynamics (MD) simulations can predict hydration behavior, while DFT calculations elucidate electronic structure and reactivity. Validate models with experimental XRD or NMR data and disclose software parameters (e.g., basis sets, convergence criteria) .